Cas no 2026172-29-0 (2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide)
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide
- EN300-1140810
- 2026172-29-0
-
- Inchi: 1S/C11H18N4O/c1-7(10(12)11(13)16)15-6-14-8-4-2-3-5-9(8)15/h6-7,10H,2-5,12H2,1H3,(H2,13,16)
- InChI Key: LICRAALICJWAKR-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)N1C=NC2CCCCC1=2)N)N
Computed Properties
- Exact Mass: 222.14806121g/mol
- Monoisotopic Mass: 222.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 86.9Ų
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140810-0.05g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 0.05g |
$1188.0 | 2023-10-26 | |
| Enamine | EN300-1140810-0.1g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 0.1g |
$1244.0 | 2023-10-26 | |
| Enamine | EN300-1140810-0.25g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 0.25g |
$1300.0 | 2023-10-26 | |
| Enamine | EN300-1140810-0.5g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 0.5g |
$1357.0 | 2023-10-26 | |
| Enamine | EN300-1140810-1.0g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 1g |
$1643.0 | 2023-05-24 | ||
| Enamine | EN300-1140810-2.5g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 2.5g |
$2771.0 | 2023-10-26 | |
| Enamine | EN300-1140810-5.0g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 5g |
$4764.0 | 2023-05-24 | ||
| Enamine | EN300-1140810-10.0g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 10g |
$7065.0 | 2023-05-24 | ||
| Enamine | EN300-1140810-1g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 1g |
$1414.0 | 2023-10-26 | |
| Enamine | EN300-1140810-5g |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide |
2026172-29-0 | 95% | 5g |
$4102.0 | 2023-10-26 |
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide: A Comprehensive Overview
2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide, also known by its CAS number 2026172-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a benzodiazole moiety, making it a promising candidate for various applications in drug discovery and materials science.
The benzodiazole ring system in this compound is notable for its aromaticity and potential for bioactivity. Recent studies have highlighted the importance of such heterocyclic structures in modulating biological processes. For instance, research published in Journal of Medicinal Chemistry has demonstrated that benzodiazole derivatives can exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide may have therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions. A study in Organic Letters reported a novel approach to synthesizing similar compounds using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also allows for greater structural diversity, which is crucial for exploring the compound's biological activity.
The pharmacokinetic properties of 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide have been investigated in preclinical models. Results indicate that the compound exhibits favorable absorption and bioavailability profiles. Furthermore, its metabolic stability has been assessed using liver microsomes from various species. These studies are essential for determining the compound's suitability as a drug candidate and optimizing its pharmacokinetic profile for clinical use.
Beyond its pharmacological applications, this compound has also been explored in materials science. Its ability to form self-assembled monolayers on surfaces makes it a potential candidate for use in nanotechnology applications. Research published in Nano Letters demonstrated that benzodiazole-containing molecules can be used to create highly ordered nanostructures with applications in electronics and sensors.
In conclusion, 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide, with CAS number 2026172-29_0, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity make it an exciting subject for further research and development.
2026172-29-0 (2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)